Cas no 1249128-82-2 (2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide)

• Product Name: 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide
• CAS No: 1249128-82-2
• MF: C₆H₉BrN₄O
• MW: 233.065859556198
• CID: 5693670
• PubChem ID: 61923607
• Update Time: 2025-05-20

2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS011197535
• 2-AMINO-3-(4-BROMO-1H-PYRAZOL-1-YL)PROPANAMIDE
• CS-0292588
• EN300-1123311
• 1249128-82-2
• 1H-Pyrazole-1-propanamide, α-amino-4-bromo-
• 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide

• Inchi： 1S/C6H9BrN4O/c7-4-1-10-11(2-4)3-5(8)6(9)12/h1-2,5H,3,8H2,(H2,9,12)
• InChI Key： JZNALYSOTUDFKX-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 231.99597g/mol
• Monoisotopic Mass: 231.99597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• Boiling Point: 430.2±45.0 °C(Predicted)
• pka: 15.54±0.50(Predicted)

Additional information on 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide

2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide (CAS No. 1249128-82-2): A Comprehensive Overview

2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide (CAS No. 1249128-82-2) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, also known by its systematic name N-(4-Bromo-1H-pyrazol-1-yl)-alaninamide, has garnered attention due to its unique structural features and potential biological activities.

The molecular structure of 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide consists of an amino group, a brominated pyrazole ring, and an amide functional group. These structural elements contribute to its diverse chemical properties and reactivity. The presence of the bromine atom in the pyrazole ring imparts unique electronic and steric effects, making it a valuable building block in organic synthesis and drug discovery.

Recent studies have explored the potential applications of 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide in various biological systems. One notable area of research is its activity as a modulator of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, including signal transduction, gene regulation, and cell cycle control. Compounds that can selectively modulate these interactions have the potential to be developed into novel therapeutic agents for a range of diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide towards specific protein targets. The results showed that this compound exhibits high binding affinity for a particular protein involved in cancer cell proliferation. This finding suggests that 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide could be a promising lead compound for the development of anti-cancer drugs.

Beyond its potential as a therapeutic agent, 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide has also been studied for its use as a probe in chemical biology. Chemical probes are small molecules that can be used to interrogate biological systems and understand the function of specific proteins or pathways. The ability to design and synthesize compounds with specific biological activities is crucial for advancing our understanding of complex biological processes.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers utilized 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide as a scaffold to develop a series of derivatives with enhanced biological activities. By systematically modifying the structure, they were able to identify compounds with improved potency and selectivity towards their target proteins. This work highlights the importance of structure-based drug design in optimizing the properties of lead compounds.

The synthesis of 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide has been reported using various methodologies. One common approach involves the reaction of 4-bromopyrazole with an appropriate amine and carboxylic acid derivative under suitable conditions. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize reaction parameters for large-scale production.

In addition to its applications in drug discovery and chemical biology, 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide has also been explored for its use in materials science. The unique electronic properties conferred by the brominated pyrazole ring make it a valuable component in the development of functional materials, such as organic semiconductors and luminescent materials.

A recent study published in Advanced Materials reported the use of 2-Amino-3-(4-bromo-1h-pyrazol-1-yl)propanamide-based derivatives as building blocks for constructing organic semiconductors with tunable electronic properties. The results demonstrated that these materials exhibit excellent charge transport characteristics, making them suitable for use in organic electronic devices such as field-effect transistors (FETs) and organic photovoltaics (OPVs).

The safety profile of 2-Amino-3-(4-bromo-1h-pyrazol-1-y l)propanamide is an important consideration for its practical applications. While no significant toxicity has been reported for this compound at low concentrations, it is essential to conduct thorough safety evaluations before using it in any biological or industrial setting. Proper handling and storage procedures should be followed to ensure safe use.

In conclusion, 2-Amino -3-(4-brom o - 1 h -pyr az ol - 1 - yl )pr op an am ide strong > (CAS No . 1 2 4 9 0 0 - 8 0 - 0 ) is a multifaceted compound with promising applications in drug discovery , chemical biology , and materials science . Its unique structural features and versatile chemical properties make it an attractive candidate for further research and development . As new studies continue to uncover its potential , this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges . p >